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Compound of Interest

Compound Name: (Chloromethyl)cyclohexane

Cat. No.: B052918

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended
storage conditions for (chloromethyl)cyclohexane. Understanding these parameters is critical
for ensuring the integrity of the compound in research, development, and manufacturing
processes. This document outlines the known stability profile, potential degradation pathways,
and detailed protocols for stability assessment.

Chemical and Physical Properties

(Chloromethyl)cyclohexane is a halogenated hydrocarbon featuring a cyclohexane ring
substituted with a chloromethyl group. This structure dictates its reactivity and stability.

Property Value Reference
Molecular Formula C7H13ClI [1112][3]
Molecular Weight 132.63 g/mol [11[2][3]
Boiling Point ~160-170 °C [4]

Density ~1.0 g/cm?3 [4]
Appearance Colorless liquid

N Soluble in organic solvents like
Solubility [2]
chloroform and ethyl acetate.
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Stability Profile

(Chloromethyl)cyclohexane is considered chemically stable under standard ambient
conditions (room temperature). However, its stability is influenced by temperature, light, and the
presence of incompatible materials. The C-Cl bond in (chloromethyl)cyclohexane is less
reactive in nucleophilic substitutions compared to its bromo-analog, suggesting greater thermal
stability.[4]

Thermal Stability

Elevated temperatures can induce degradation. While specific quantitative data for
(chloromethyl)cyclohexane is not readily available in public literature, studies on the thermal
decomposition of the related compound, cyclohexane, show that C-C bond fission is a primary
degradation pathway at high temperatures. It is anticipated that (chloromethyl)cyclohexane
would exhibit similar ring decomposition at elevated temperatures, in addition to potential
reactions involving the chloromethyl group.

Photostability

Exposure to light, particularly UV radiation, can lead to the degradation of chlorinated alkanes.
[5][6][7] The primary mechanism often involves the formation of free radicals, which can initiate
chain reactions leading to a variety of degradation products. For (chloromethyl)cyclohexane,
this could involve cleavage of the C-Cl bond or reactions involving the cyclohexane ring. To
mitigate photolytic degradation, the compound should be stored in amber-colored containers or
protected from light.

Hydrolytic Stability

In the presence of water, (chloromethyl)cyclohexane can undergo hydrolysis. This
nucleophilic substitution reaction would likely result in the formation of cyclohexylmethanol and
hydrochloric acid. The rate of hydrolysis is expected to be dependent on temperature and pH.

Recommended Storage Conditions

To ensure the long-term stability and purity of (chloromethyl)cyclohexane, the following
storage conditions are recommended:
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Parameter Recommendation

Store in a cool, dry place. Avoid exposure to
Temperature .

high temperatures.
Light Store in amber-colored, tightly sealed containers

g .

to protect from light.

For extended storage, consider storing under an
Atmosphere inert atmosphere (e.g., nitrogen or argon) to

prevent oxidative degradation.

Container Material

Use chemically resistant containers. Glass is
generally suitable. Material compatibility should

be confirmed for plastic containers.

Incompatible Materials

Store away from strong oxidizing agents, strong

acids, and strong bases.

Potential Degradation Pathways

The degradation of (chloromethyl)cyclohexane can proceed through several pathways,

depending on the environmental stressors.
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Potential Degradation Pathways of (Chloromethyl)cyclohexane

g Hydrolysis
0 g (H20) Cyclohexylmethanol + HCI

hv »-| Photodegradation .
(UV Light) =

(Chloromethyl)cyclohexane Radical Intermediates P> Further Oxidation Products

Thermal Degradation
(Heat)

Ring Cleavage Products
(e.g., smaller hydrocarbons)
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Workflow for Accelerated Thermal Stability Testing

Sample Preparation

Dispense (Chloromethyl)cyclohexane
into amber vials

:

Seal vials under inert atmosphere
(optional but recommended)

Storage Conditions

Place samples in stability chambers
at various temperatures
(e.g., 40°C, 60°C, 80°C)

Anavysis

Withdraw samples at specified
time points (e.g., 0, 1, 2, 4 weeks)

:

Analyze for purity and degradation
products using a validated
analytical method (e.g., GC-FID, GC-MS)

:

Quantify parent compound and
any significant degradants

Data Evaluation

Plot concentration vs. time
for each temperature

:

Determine degradation rate constants (k)

:

Use Arrhenius equation to predict
shelf-life at ambient temperature

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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